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Compound of Interest

Compound Name: Sapienic acid-d19

Cat. No.: B10782853

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Sapienic acid-d19, a deuterated form of
a unigue human fatty acid. The guide covers its commercial availability, physicochemical
properties, and biological activities, with a focus on its antimicrobial effects and its role in
cellular signaling pathways. Detailed experimental protocols are provided to facilitate its use in
research and drug development.

Commercial Suppliers and Availability

Sapienic acid-d19 is available from several commercial suppliers specializing in research-
grade lipids and stable isotope-labeled compounds. The availability, purity, and formulation may
vary between suppliers. Researchers are advised to contact the suppliers directly for the most
current information and to request certificates of analysis.
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Table 1: Commercial Suppliers of Sapienic acid-d19.
Physicochemical Properties

Property Value Reference
Molecular Formula Ci6H11D1902 [1]
Molecular Weight 273.53 g/mol [1]
Physical State Liquid [1]
Storage Freezer (-20°C) [1]

Table 2: Physicochemical Properties of Sapienic acid-d19.

Biological Activity: Antimicrobial Properties

Sapienic acid, the non-deuterated counterpart of Sapienic acid-d19, is a significant
component of human sebum and possesses notable antimicrobial activity, particularly against
Gram-positive bacteria.[3] The biological activity of the deuterated form is expected to be
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comparable. Its mechanism of action involves the disruption of the bacterial cell membrane,
leading to depolarization.[2][4]

. Minimum Bactericidal
Bacterium . Reference
Concentration (MBC)

Streptococcus sanguinis 31.3 pg/mL [2]
Streptococcus mitis 375.0 pg/mL [2]
Fusobacterium nucleatum 93.8 pg/mL [2]
Staphylococcus aureus - [5]
Staphylococcus epidermidis - [5]

Table 3: Antimicrobial Activity of Sapienic Acid. (Note: Data is for the non-deuterated form).

Signaling Pathways

Sapienic acid is not only an antimicrobial agent but also a signaling molecule. It is
biosynthesized from palmitic acid and can be further metabolized. Recent studies have
implicated it in the modulation of key cancer-related signaling pathways.

Biosynthesis of Sapienic Acid

Sapienic acid is synthesized in human sebaceous glands from palmitic acid by the action of the
enzyme A6-desaturase (FADS2).[2][6] It can be further elongated and desaturated to produce
other fatty acids like sebaleic acid.[7][8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Commercial Availability and Technical Guide for
Sapienic Acid-d19]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10782853#commercial-suppliers-and-availability-of-
sapienic-acid-d19]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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